N-(tert-butyl)-4-chloro-6-(1-piperidinyl)-1,3,5-triazin-2-amine

• IUPAC Name: N-tert-butyl-4-chloro-6-piperidin-1-yl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C12H20ClN5/c1-12(2,3)17-10-14-9(13)15-11(16-10)18-7-5-4-6-8-18/h4-8H2,1-3H3,(H,14,15,16,17)
• InChI Key: NWUZIYBHFAYYKA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC1=NC(=NC(=N1)Cl)N2CCCCC2
• Molecular Formula: C12H20ClN5
• Molecular Weight: 269.77 g/mol

Description

N-(tert-butyl)-4-chloro-6-(1-piperidinyl)-1,3,5-triazin-2-amine, commonly known as TBC-11251, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of triazine derivatives and is known for its unique chemical properties that make it suitable for various research applications.

Mechanism of Action

The mechanism of action of TBC-11251 is not yet fully understood. However, it is believed to act by modulating the activity of certain enzymes and receptors in the body. It has been found to inhibit the activity of acetylcholinesterase, an enzyme that is responsible for the breakdown of acetylcholine, a neurotransmitter that is essential for proper brain function.
Biochemical and Physiological Effects:
TBC-11251 has been found to have several biochemical and physiological effects on the body. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. It has also been found to reduce inflammation and oxidative stress in the brain, which are key factors in the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using TBC-11251 in lab experiments is its high potency and selectivity. It has been found to be effective at low concentrations, which makes it a cost-effective research tool. However, one of the limitations of using TBC-11251 is its limited solubility, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on TBC-11251. One area of interest is its potential use in the treatment of other neurological disorders such as Huntington's disease and multiple sclerosis. Another area of research is the development of more efficient synthesis methods for TBC-11251, which could make it more accessible to researchers. Additionally, further studies are needed to fully understand the mechanism of action of TBC-11251 and its potential side effects.

Synthesis Methods

The synthesis of TBC-11251 involves a multi-step process that includes several chemical reactions. The starting material for this synthesis is 4-chloro-6-(1-piperidinyl)-1,3,5-triazine-2-amine, which undergoes several modifications to yield the final product. The synthesis method is complex and requires expertise in organic chemistry.

Scientific Research Applications

TBC-11251 has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to be effective in the treatment of neurological disorders such as Alzheimer's and Parkinson's diseases. It has also shown promising results in the treatment of cancer and other inflammatory conditions.